![molecular formula C11H14F3NO5 B2593562 Methyl 3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane]-5'-carboxylate 2,2,2-trifluoroacetate CAS No. 2225135-91-9](/img/structure/B2593562.png)
Methyl 3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane]-5'-carboxylate 2,2,2-trifluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3’-oxaspiro[azetidine-3,2’-bicyclo[3.1.0]hexane]-5’-carboxylate 2,2,2-trifluoroacetate” is a chemical compound with the CAS Number: 2225135-91-9 . It has a molecular weight of 297.23 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H13NO3.C2HF3O2/c1-12-7(11)8-2-6(8)9(13-5-8)3-10-4-9;3-2(4,5)1(6)7/h6,10H,2-5H2,1H3;(H,6,7)
. This code provides a detailed description of the compound’s molecular structure. Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 297.23 .Scientific Research Applications
Reaction Mechanisms and Synthesis
Substituted methyl carboxylates, including structures related to Methyl 3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane]-5'-carboxylate, are involved in various chemical reactions that result in the formation of complex spirocyclic and azetidine-containing molecules. For instance, the reaction of substituted methyl triazabicyclo and triazaspiro carboxylates with iodinating agents leads to the synthesis of methyl iodo-azabicyclo and methyl iodo-azaspiro carboxylates as mixtures of exo and endo isomers (Molchanov et al., 2003). Such reactions underscore the versatility of spirocyclic and azetidine-containing molecules as intermediates in synthetic organic chemistry, facilitating the construction of novel compounds with potential biological activity.
Spirocyclic Oxetane-Fused Compounds
The synthesis of spirocyclic oxetane-fused compounds, including oxazaspiro and azetidine derivatives, represents an area of interest due to their potential applications in medicinal chemistry and drug discovery. A novel synthesis approach has been developed for spirocyclic oxetanes, leading to the creation of tetracyclic systems with potential for further chemical modification and exploration in drug development processes (Gurry et al., 2015).
Biological Evaluations
Derivatives of spirocyclic and azetidine-containing compounds have been evaluated for their biological activities, including antibacterial properties. For example, novel quinolines with a 5-azaspiro[2.4]heptan-5-yl moiety have shown potent antibacterial activity against respiratory pathogens, highlighting the therapeutic potential of spirocyclic and azetidine-containing structures in addressing infectious diseases (Odagiri et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
methyl spiro[3-oxabicyclo[3.1.0]hexane-4,3'-azetidine]-1-carboxylate;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3.C2HF3O2/c1-12-7(11)8-2-6(8)9(13-5-8)3-10-4-9;3-2(4,5)1(6)7/h6,10H,2-5H2,1H3;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMGMGHZNBAWKBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C12CC1C3(CNC3)OC2.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F3NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.